Cas no 83255-87-2 (3-Bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine)

3-Bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine structure
83255-87-2 structure
Product Name:3-Bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine
CAS No:83255-87-2
MF:C6H6BrN5
MW:228.049338817596
MDL:MFCD22375270
CID:2129809
PubChem ID:12778934
Update Time:2023-08-03

3-Bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 3-bromo-1-methyl-1H-Pyrazolo[3,4-d]pyrimidin-4-amine
    • 1H-Pyrazolo[3,4-d]pyrimidin-4-amine,3-bromo-1-methyl-
    • DHFYKLULHRGVSL-UHFFFAOYSA-N
    • NE55693
    • 3-Bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-ylamine
    • 1H-Pyrazolo[3,4-d]pyrimidin-4-amine, 3-bromo-1-methyl-
    • 3-Bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine
    • MDL: MFCD22375270
    • Inchi: 1S/C6H6BrN5/c1-12-6-3(4(7)11-12)5(8)9-2-10-6/h2H,1H3,(H2,8,9,10)
    • InChI Key: DHFYKLULHRGVSL-UHFFFAOYSA-N
    • SMILES: BrC1C2=C(N)N=CN=C2N(C)N=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 177
  • Topological Polar Surface Area: 69.6

3-Bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM270045-250mg
3-Bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine
83255-87-2 95%
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Chemenu
CM270045-500mg
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Chemenu
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Chemenu
CM270045-10g
3-Bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine
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$2814 2023-02-17
Chemenu
CM270045-1g
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eNovation Chemicals LLC
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TRC
B815188-5mg
3-Bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine
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TRC
B815188-10mg
3-Bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine
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$ 70.00 2022-06-06
TRC
B815188-50mg
3-Bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine
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$ 295.00 2022-06-06
Enamine
EN300-106669-0.05g
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